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Compound of Interest

Compound Name: Cyproterone acetate-d3

Cat. No.: B12420027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Cyproterone
acetate-d3. Given that Cyproterone acetate-d3 is an isotopically labeled variant of

Cyproterone acetate, its chemical and toxicological properties are considered to be nearly

identical. The data presented herein is primarily based on the safety data sheets (SDS) of the

non-deuterated Cyproterone acetate, a well-documented compound. This guide is intended to

provide essential safety information for handling this compound in a laboratory or research

setting.

Section 1: Chemical and Physical Properties
Cyproterone acetate-d3 is a synthetic steroidal antiandrogen and progestin.[1][2] The

deuterated form is commonly used as an internal standard in analytical and pharmacokinetic

research.[3]
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Property Value Source

Chemical Name

(2aR,3aS,3bS,3cS,5aS,6R,8a

S,8bR)-6-Acetyl-10-chloro-

3b,5a- dimethyl-2-oxo-

2,2a,3,3a,3b,3c,4,5,5a,6,7,8,8

a,8b-

tetradecahydrocyclopenta[a]cy

clopropa[g]phenanthren-6-yl

acetate-d3

[4]

Molecular Formula C24H26D3ClO4 [4][5][6]

Molecular Weight 419.96 g/mol [1][6][7]

CAS Number (Unlabeled) 427-51-0 [7][8]

Appearance White crystalline powder [9]

Solubility
Soluble in Acetonitrile. Does

not mix with water.
[7][9]

Storage
Store at 2-8°C. Keep in a dark,

dry, and well-ventilated place.
[7][9][10]

Section 2: Hazard Identification and Toxicological
Data
Cyproterone acetate is classified as a hazardous substance.[9] It is suspected of causing

cancer and may damage fertility or the unborn child.[11][12] It may also cause harm to breast-

fed children and may cause damage to organs through prolonged or repeated exposure.[11]

[13]

Acute Toxicity Data (for Cyproterone Acetate)
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Route of
Administration

Species Dose (LD50) Source

Oral Rat >5000 mg/kg [9]

Oral Mouse >5000 mg/kg [9]

Intraperitoneal Rat 565 mg/kg [9]

Subcutaneous Rat >5000 mg/kg [9]

Subcutaneous Mouse >5000 mg/kg [9]

Health Hazards:

Carcinogenicity: Suspected of causing cancer (Category 2).[11][12][14]

Reproductive Toxicity: May damage fertility or the unborn child (Category 1A/1B).[11][12][14]

May cause harm to breast-fed children.[11][13]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure (Category 2).[11][14]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled (Category 4).[11][15]

Environmental Hazards:

Toxic to aquatic life with long-lasting effects.[11][13]

Section 3: Experimental Protocols and Handling
While specific experimental protocols are not detailed in safety data sheets, the toxicological

data is derived from standardized tests. For instance, acute toxicity is typically determined

using methods like the OECD Guidelines for the Testing of Chemicals.

Safe Handling Workflow
The following diagram outlines the recommended workflow for safely handling Cyproterone
acetate-d3 in a laboratory setting.
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Safe Handling Workflow for Cyproterone Acetate-d3
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Caption: Recommended workflow for the safe handling of Cyproterone acetate-d3.
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Section 4: Personal Protective Equipment (PPE) and
Emergency Procedures
The potential health hazards associated with Cyproterone acetate-d3 necessitate the use of

appropriate personal protective equipment and awareness of emergency procedures.

Hazard-PPE Relationship
The following diagram illustrates the relationship between the identified hazards and the

recommended personal protective equipment.

Hazard and PPE Relationship

Identified Hazards

Recommended PPE

Inhalation Hazard

Respiratory Protection
(e.g., FFP3 filter)

Skin Contact Hazard

Protective GlovesLab Coat/
Protective Clothing

Eye Contact Hazard

Safety Goggles/
Face Shield

Ingestion Hazard

Click to download full resolution via product page

Caption: Relationship between hazards and recommended personal protective equipment.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water.[4]

Skin Contact: Wash off with soap and plenty of water.[4]

Ingestion: If swallowed, seek medical assistance.[4]
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Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[4]

Section 5: Biological Signaling and Mechanism of
Action
Cyproterone acetate acts as an anti-androgen by blocking androgen receptors.[1][16] It also

possesses progestational properties.[16] Its mechanism of action involves competitively

inhibiting the binding of androgens like testosterone and dihydrotestosterone to their receptors,

thereby preventing their biological effects.

Simplified Signaling Pathway Inhibition
The diagram below provides a simplified representation of how Cyproterone acetate interferes

with androgen signaling.

Simplified Androgen Receptor Signaling Inhibition

Androgen
(e.g., Testosterone)

Androgen Receptor

Binds to

Androgenic Response

Activates

Cyproterone Acetate

Blocks

Click to download full resolution via product page

Caption: Inhibition of androgen receptor signaling by Cyproterone acetate.
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Section 6: Storage and Disposal
Storage: Store in a tightly closed container in a dry and well-ventilated place.[10] Keep

refrigerated. Observe manufacturer's recommendations for storing and handling.[9][10]

Disposal: Dispose of this material and its container in accordance with all applicable federal,

state, and local regulations.[10]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Safety Data Sheet (SDS) provided by the manufacturer. Researchers should

always consult the original SDS for the most accurate and up-to-date information before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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